2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 2-(2-hydroxyethyl)-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H11NO3/c12-6-5-9-10(13)11-7-3-1-2-4-8(7)14-9/h1-4,9,12H,5-6H2,(H,11,13)
• InChI Key: SELSMKTXYUHOMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(O2)CCO
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the reactants, conditions, and steps involved in its synthesis.

Molecular Structure Analysis

This would involve a detailed analysis of the compound’s molecular structure, including its atomic arrangement and any important structural features.

Chemical Reactions Analysis

This would involve a detailed analysis of any known chemical reactions that the compound undergoes.

Physical And Chemical Properties Analysis

This would involve a detailed analysis of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Poly(2-hydroxyethyl methacrylate) (PHEMA)-based contact lenses are a popular application of this compound. .

The compound is used in the formation of hydrogels. .

The compound can be used to create hydrogels incorporating copper nanoparticles (Cu-PHEMA). .

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The compound is used in the study of the microdynamics mechanism of D2O absorption of the PHEMA-based contact lens hydrogel. .

Mechanism of Action

If the compound has a biological activity, this would involve a detailed explanation of how the compound interacts with biological systems to exert its effects.

Safety and Hazards

This would involve a detailed analysis of any known safety concerns or hazards associated with the compound, including its toxicity and any precautions that need to be taken when handling it.

Synthesis routes and methods

Procedure details

2.18 g of 2-aminophenol and 1.1 equivalents of 2-bromo-γ-butyrolactone are mixed in 25 ml of DMF with 4 g of potassium carbonate. After 6 hours, it is heated to 75° C., poured onto water, extracted with ethyl acetate, the organic phase is dried with sodium sulfate and concentrated by evaporation. 40% yield results.